Cas no 10226-07-0 (O,S-dibutyl carbonodithioate)

• Product name: O,S-dibutyl carbonodithioate
• CAS No: 10226-07-0
• MF: C₉H₁₈OS₂
• MW: 206.36862039566
• CID: 1132600
• PubChem ID: 12326086

O,S-dibutyl carbonodithioate Chemical and Physical Properties

Names and Identifiers

• O,S-dibutyl carbonodithioate
• carbonodithioic acid, O,S-dibutyl ester
• S-butyl O-butyl dithiocarbonate
• SCHEMBL6053634
• 10226-07-0
• dibutylxanthate
• DTXSID201030218
• dithiocarbonic acid O,S-dibutyl ester

• Inchi： InChI=1S/C9H18OS2/c1-3-5-7-10-9(11)12-8-6-4-2/h3-8H2,1-2H3
• InChI Key： QDTDJKTWCDVRKH-UHFFFAOYSA-N
• SMILES： CCCCOC(=S)SCCCC

Computed Properties

• Exact Mass: 206.08004
• Monoisotopic Mass: 206.07990754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų
• XLogP3: 4.2

Experimental Properties

• Density: 1.02
• Boiling Point: 275.777°C at 760 mmHg
• Flash Point: 120.586°C
• Refractive Index: 1.512
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Monothioacetals